Cas no 126052-34-4 (2-Phenylimidazo[1,2-a]pyrazine)

2-Phenylimidazo[1,2-a]pyrazine is a heterocyclic compound featuring a fused imidazole and pyrazine ring system with a phenyl substituent. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. Its rigid aromatic framework enhances binding affinity in medicinal chemistry applications, particularly in the development of kinase inhibitors and other bioactive molecules. The compound's stability and synthetic versatility allow for further functionalization, enabling tailored modifications for specific applications. High purity grades are available to ensure reproducibility in research and industrial processes. Its well-characterized reactivity profile supports its use in diverse synthetic pathways.
2-Phenylimidazo[1,2-a]pyrazine structure
126052-34-4 structure
Product Name:2-Phenylimidazo[1,2-a]pyrazine
CAS No:126052-34-4
MF:C12H9N3
MW:195.219961881638
MDL:MFCD16659001
CID:840958
PubChem ID:14719923
Update Time:2025-10-20

2-Phenylimidazo[1,2-a]pyrazine Chemical and Physical Properties

Names and Identifiers

    • 2-Phenylimidazo[1,2-a]pyrazine
    • 2-Phenyl-imidazo[1,2-a]pyrazine
    • 3-phenylimidazo[1,2-a]pyrazine
    • imidazo[1,2-a]pyrazine, 2-phenyl-
    • LogP
    • CHEMBL1275933
    • AKOS022177273
    • SCHEMBL10793554
    • 126052-34-4
    • CS-0200084
    • MDL: MFCD16659001
    • Inchi: 1S/C12H9N3/c1-2-4-10(5-3-1)11-9-15-7-6-13-8-12(15)14-11/h1-9H
    • InChI Key: QMMIEPFJAUGIEU-UHFFFAOYSA-N
    • SMILES: N12C=CN=CC1=NC(C1C=CC=CC=1)=C2

Computed Properties

  • Exact Mass: 195.07977
  • Monoisotopic Mass: 195.079647300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 132-134 ºC
  • Solubility: Very slightly soluble (0.74 g/l) (25 º C),
  • PSA: 30.19

2-Phenylimidazo[1,2-a]pyrazine Security Information

2-Phenylimidazo[1,2-a]pyrazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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eNovation Chemicals LLC
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eNovation Chemicals LLC
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